tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate
Overview
Description
Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate, also known as TBQA, is a synthetic compound that has been used in a variety of scientific research applications. TBQA is a member of the quinazolinone family, which is a class of compounds that are known for their wide range of biological activities. TBQA has been shown to have a variety of effects on cells, proteins, and other molecules.
Scientific Research Applications
Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate has been used in a variety of scientific research applications. It has been used in the study of protein-protein interactions, where this compound has been shown to bind to specific proteins and inhibit their activity. This compound has also been used in the study of cell cycle progression, where it has been shown to inhibit the activity of certain proteins involved in the cell cycle. This compound has also been used in studies of cell death, where it has been shown to induce apoptosis in certain cell types.
Mechanism of Action
The mechanism of action of tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate is not fully understood. However, it is believed that this compound binds to certain proteins and inhibits their activity. It is also believed that this compound binds to certain proteins involved in the cell cycle and induces apoptosis.
Biochemical and Physiological Effects
This compound has been shown to have a variety of biochemical and physiological effects. It has been shown to inhibit the activity of certain proteins involved in the cell cycle, induce apoptosis in certain cell types, and bind to certain proteins and inhibit their activity. This compound has also been shown to have anti-inflammatory and anti-oxidant effects.
Advantages and Limitations for Lab Experiments
Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate has several advantages for use in laboratory experiments. It is relatively easy to synthesize and has a wide range of applications. It is also relatively stable and does not degrade easily.
However, this compound also has some limitations for use in laboratory experiments. It is not water soluble, so it must be dissolved in a solvent before use. It is also relatively expensive, which can limit its use in some experiments.
Future Directions
There are a variety of potential future directions for research using tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate. One potential direction is the development of new synthesis methods for this compound. Another potential direction is the use of this compound in the study of other biological processes, such as signal transduction, cell differentiation, and gene regulation. Additionally, further research could be done to explore the potential therapeutic applications of this compound, such as its use in the treatment of cancer or other diseases. Finally, this compound could be used in the development of new drugs or drug delivery systems.
Synthesis Methods
Tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate can be synthesized through a variety of methods. One method is the reaction of 6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate with tert-butyl bromide in the presence of aluminum chloride. The reaction is carried out in a solvent, such as dichloromethane, at room temperature. The reaction yields a white solid that is purified by recrystallization.
Properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for tert-butyl 2-(6-amino-4-oxo-3,4-dihydroquinazolin-3-yl)acetate involves the condensation of tert-butyl 2-(4-hydroxy-3,5-di-tert-butylphenyl)acetate with 6-amino-4-oxo-3,4-dihydroquinazoline in the presence of a coupling agent such as N,N'-dicyclohexylcarbodiimide (DCC) and a catalyst such as 4-dimethylaminopyridine (DMAP). The resulting intermediate is then treated with acetic anhydride to form the final product.", "Starting Materials": [ "tert-butyl 2-(4-hydroxy-3,5-di-tert-butylphenyl)acetate", "6-amino-4-oxo-3,4-dihydroquinazoline", "N,N'-dicyclohexylcarbodiimide (DCC)", "4-dimethylaminopyridine (DMAP)", "acetic anhydride" ], "Reaction": [ "Step 1: Dissolve tert-butyl 2-(4-hydroxy-3,5-di-tert-butylphenyl)acetate and 6-amino-4-oxo-3,4-dihydroquinazoline in a suitable solvent such as dichloromethane.", "Step 2: Add N,N'-dicyclohexylcarbodiimide (DCC) and 4-dimethylaminopyridine (DMAP) to the reaction mixture and stir at room temperature for several hours.", "Step 3: Filter the reaction mixture to remove the dicyclohexylurea byproduct and concentrate the filtrate under reduced pressure.", "Step 4: Dissolve the resulting intermediate in acetic anhydride and stir at room temperature for several hours.", "Step 5: Quench the reaction by adding water and extract the product with a suitable organic solvent such as ethyl acetate.", "Step 6: Purify the product by column chromatography or recrystallization." ] } | |
| 1122474-81-0 | |
Molecular Formula |
C14H17N3O3 |
Molecular Weight |
275.3 |
Purity |
95 |
Origin of Product |
United States |
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